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Compound of Interest

Compound Name: (R)-Talarozole
CAS No.: 870093-23-5
Cat. No.: B1193681
. J

(R)-Talarozole, also known commercially as Talarozole and designated as R115866,
represents a significant advancement in the field of retinoid pharmacology. It is a highly potent
and selective small molecule classified as a Retinoic Acid Metabolism-Blocking Agent
(RAMBA).[1] Unlike traditional retinoid therapies that involve the exogenous application of
retinoic acid (RA) analogues, Talarozole's mechanism is elegantly indirect: it inhibits the
catabolism of endogenous all-trans-retinoic acid (atRA), thereby amplifying the physiological
effects of the body's own RA in a targeted manner.[2]

Initially developed for dermatological conditions such as psoriasis and acne, where it aimed to
normalize keratinization and reduce inflammation, Talarozole's unique mechanism has opened
new avenues for research.[1][3] Most notably, it is now being investigated as a potential
disease-modifying therapy for osteoarthritis, a field with a significant unmet medical need.[1][4]
[5] This guide provides a comprehensive technical overview of Talarozole's chemical structure,
physicochemical properties, mechanism of action, and the experimental methodologies used to
validate its function, designed for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties

Talarozole is a complex heterocyclic compound. Its structure is centered around a
benzothiazole core linked to a phenyl group, which in turn is substituted with a chiral butyl-
triazole side chain. This specific stereochemistry is crucial for its high-affinity binding to its

target enzymes.
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The IUPAC name for Talarozole is N-{4-[(1R)-2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-
benzothiazol-2-amine.[2]

Caption: Chemical Structure of (R)-Talarozole.

Table 1: Physicochemical Properties of (R)-Talarozole

Property Value Source
Molecular Formula C21H23NsS [1][2][6]
Molecular Weight 377.51 g/mol [1][2][6]
CAS Number 201410-53-9 [1][6]
Appearance White solid [7]
Solubility Insoluble in water [6]
29.34 mg/mL in Ethanol [6]

=248 mg/mL in DMSO [6]

Storage Store at -20°C (powder) [61[7]

Mechanism of Action: Precision Inhibition of
Retinoic Acid Catabolism

The therapeutic efficacy of Talarozole is rooted in its ability to precisely modulate the
endogenous levels of all-trans-retinoic acid (atRA).

The Role of atRA and CYP26 Enzymes

All-trans-retinoic acid is a critical signaling molecule derived from Vitamin A that regulates a
vast array of cellular processes, including cell growth, differentiation, and apoptosis.[2] Its
cellular concentration is tightly controlled through a balance of synthesis, primarily by aldehyde
dehydrogenases (like ALDH1A2), and degradation. The catabolism of atRA is predominantly
mediated by a specific family of Cytochrome P450 enzymes, namely CYP26A1, CYP26B1, and
CYP26C1, which hydroxylate atRA into inactive metabolites.[8] In pathological conditions like
psoriasis or osteoarthritis-related inflammation, this delicate balance can be disrupted.[9]
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Talarozole as a CYP26 Inhibitor

Talarozole functions as a potent and selective inhibitor of the CYP26 enzymes.[1] By binding to
the active site of these enzymes, it prevents the hydroxylation and subsequent inactivation of
atRA. This blockade leads to a localized increase in the concentration of endogenous atRA
within tissues, thereby enhancing its downstream signaling effects through nuclear retinoic acid
receptors (RARS) and retinoid X receptors (RXRs).[2][10] This mechanism effectively restores
or augments the natural anti-proliferative and anti-inflammatory actions of atRA.[2]

The potency of Talarozole is remarkable, with reported ICso values of 0.46 nM for CYP26B1
and 5.4 nM for CYP26A1.[7] This represents a significant improvement over earlier-generation
RAMBAs like liarozole, with Talarozole demonstrating up to 750-fold higher potency and
substantially greater selectivity for CYP26 over other P450 enzymes involved in
steroidogenesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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